Cas no 1215405-24-5 (N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride
• CAS No: 1215405-24-5
• MF: C₂₂H₂₆ClN₃O₂S₂
• MW: 464.043741703033
• CID: 5473125
• Update Time: 2025-10-19

N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-2-phenylsulfanylacetamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride

• Inchi： 1S/C22H25N3O2S2.ClH/c26-21(17-28-18-7-2-1-3-8-18)25(12-6-11-24-13-15-27-16-14-24)22-23-19-9-4-5-10-20(19)29-22;/h1-5,7-10H,6,11-17H2;1H
• InChI Key： WREFJHXLUJYVOS-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CCCN1CCOCC1)(=O)CSC1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride (CAS No. 1215405-24-5)

N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride (CAS No. 1215405-24-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a benzothiazole core linked to a morpholine moiety via a propyl chain, with an additional phenylsulfanyl acetamide group. Its hydrochloride salt form enhances solubility, making it suitable for various experimental applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, though its exact mechanisms remain under investigation.

The structural complexity of N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride offers unique opportunities for drug discovery. The benzothiazole scaffold is known for its presence in compounds with antimicrobial, anticancer, and anti-inflammatory properties. Meanwhile, the morpholine ring is a common pharmacophore in drugs targeting the central nervous system. Combining these features with a phenylsulfanyl group introduces potential redox-modulating capabilities, a hot topic in neurodegenerative disease research. This compound's versatility aligns with current trends in multi-target drug design, a strategy increasingly favored to address complex diseases like cancer and metabolic disorders.

In the context of AI-driven drug discovery, CAS No. 1215405-24-5 exemplifies how computational tools can predict novel bioactive molecules. Recent studies highlight the use of machine learning to optimize similar compounds for improved bioavailability and target affinity. This resonates with the growing demand for precision medicine, where tailored therapies minimize side effects. The compound’s structure-activity relationship (SAR) data could contribute to open-access databases, accelerating collaborative research—a priority in post-pandemic scientific ecosystems.

From a synthetic chemistry perspective, the preparation of N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride involves multi-step organic reactions, including amide coupling and nucleophilic substitutions. Its purity and stability are critical for reproducibility, a concern frequently raised in research reproducibility debates. Analytical techniques like HPLC and NMR are essential for characterization, ensuring compliance with Good Laboratory Practice (GLP) standards. These aspects are vital for researchers seeking reliable compounds for high-impact publications.

Environmental and safety profiles of CAS No. 1215405-24-5 are also under scrutiny, reflecting broader interest in green chemistry. While not classified as hazardous, its degradation products and ecotoxicity require evaluation—an area where computational toxicology models are gaining traction. Such analyses align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, N-(1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]-2-(phenylsulfanyl)acetamide hydrochloride represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its exploration addresses pressing questions in modern research, from drug repurposing to eco-friendly synthesis, making it a relevant subject for academic and industrial audiences alike.